Cas no 62012-02-6 (1,2,3,5-Oxathiadiazine-4,6(3H,5H)-dione, 3,5-diethyl-, 2,2-dioxide)

• Product name: 1,2,3,5-Oxathiadiazine-4,6(3H,5H)-dione, 3,5-diethyl-, 2,2-dioxide
• CAS No: 62012-02-6
• MF: C₆H₁₀N₂O₅S
• MW: 222.219000339508
• CID: 460710
• PubChem ID: 71390647

1,2,3,5-Oxathiadiazine-4,6(3H,5H)-dione, 3,5-diethyl-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5-Oxathiadiazine-4,6(3H,5H)-dione, 3,5-diethyl-, 2,2-dioxide
• 3,5-diethyl-2,2-dioxo-1,2,3,5-oxathiadiazinane-4,6-dione
• 62012-02-6
• 3,5-Diethyl-1,2lambda~6~,3,5-oxathiadiazinane-2,2,4,6-tetrone
• DTXSID80812547

• Inchi： InChI=1S/C6H10N2O5S/c1-3-7-5(9)8(4-2)14(11,12)13-6(7)10/h3-4H2,1-2H3
• InChI Key： PZOBDMJJTYUXSD-UHFFFAOYSA-N
• SMILES： CCN1C(=O)N(S(=O)(=O)OC1=O)CC

Computed Properties

• Exact Mass: 222.0311
• Monoisotopic Mass: 222.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 83.99